Cas no 123408-99-1 (Benzenesulfonic acid,4-methyl-, [(1S,4S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-ylidene]hydrazide (9CI))

• Product Name: Benzenesulfonic acid,4-methyl-, [(1S,4S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-ylidene]hydrazide (9CI)
• CAS No: 123408-99-1
• MF: C₁₇H₂₄N₂O₂S
• MW: 320.449663162231
• CID: 104147
• PubChem ID: 5391774
• Update Time: 2025-04-18

Benzenesulfonic acid,4-methyl-, [(1S,4S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-ylidene]hydrazide (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-methyl-, [(1S,4S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-ylidene]hydrazide (9CI)
• (1S)-()-Camphor p-tosylhydrazone
• 4-methyl-N-[(Z)-[(1S,4S)-4,7,7-trimethyl-3-bicyclo[2.2.1]heptanylidene]amino]benzenesulfonamide
• Benzenesulfonic acid,4-methyl-, [(1S,4S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-ylidene]hydrazide...
• (1S)-(-)-CAMPHOR P-TOSYLHYDRAZONE
• 123408-99-1
• DTXSID20419812
• 4-methyl-N-[(Z)-[(1S,4S)-1,7,7-trimethyl-2-bicyclo[2.2.1]heptanylidene]amino]benzenesulfonamide

• Inchi： 1S/C17H24N2O2S/c1-12-5-7-14(8-6-12)22(20,21)19-18-15-11-13-9-10-17(15,4)16(13,2)3/h5-8,13,19H,9-11H2,1-4H3/b18-15-/t13-,17+/m0/s1
• InChI Key： DPXSCASCDWIKEX-TZZOIZJYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N/N=C1/C[C@@H]2CC[C@@]/1(C)C2(C)C)(=O)=O

Computed Properties

• Exact Mass: 320.15584919g/mol
• Monoisotopic Mass: 320.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.24
• Melting Point: 164-167 °C(lit.)
• Boiling Point: 434.9°Cat760mmHg
• Flash Point: 216.8°C
• Refractive Index: 1.61
• Solubility: Not determined

Benzenesulfonic acid,4-methyl-, [(1S,4S)-1,7,7-trimethylbicyclo[2.2.1]hept-2-ylidene]hydrazide (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：36/37/38